5-methyl-4-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 5-methyl-4-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C15H20N6S/c1-11-8-16-14(17-9-11)21-6-4-20(5-7-21)13-12(2)10-18-15(19-13)22-3/h8-10H,4-7H2,1-3H3
• InChI Key: RNPTVNRWZOZVCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)N2CCN(CC2)C3=NC(=NC=C3C)SC
• Molecular Formula: C15H20N6S
• Molecular Weight: 316.4 g/mol
• CAS No.: 2640952-64-1

Description

5-Methyl-4-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a piperazine-linked 5-methylpyrimidinyl group at position 4, a methylsulfanyl group at position 2, and a methyl group at position 5. Below, we provide a detailed comparison with structurally analogous compounds, emphasizing substituent effects, synthesis, and biological relevance.

Mechanism of Action

Target of Action

The primary target of the compound “5-methyl-4-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine” is the GPR119 receptor . GPR119 is a G protein-coupled receptor (GPCR) with homology to cannabinoid receptors. It plays a crucial role in glucose homeostasis and lipid metabolism, making it a potential therapeutic target for metabolic disorders such as diabetes and obesity.

Mode of Action

The compound acts as an agonist of the GPR119 receptor. It binds to the receptor and activates it, leading to a series of intracellular events. This activation can improve glucose tolerance and promote insulin secretion.

Biochemical Pathways

Upon activation of the GPR119 receptor, the compound influences several biochemical pathways related to glucose homeostasis and lipid metabolism

Pharmacokinetics

The compound has shown potent agonistic activity against human gpr119 in hek293t cells, suggesting it may have favorable bioavailability

Result of Action

The activation of the GPR119 receptor by the compound leads to improved glucose tolerance and promotion of insulin secretion. In a diet-induced obesity (DIO) mice model, the compound ameliorated obesity-related symptoms by decreasing body weights without markedly changing food intake. It also normalized some serum biomarkers, such as ALT, AST, ALP, GLU, CHOL, HDL, and LDL, and exerted therapeutic activity on fat deposition in liver tissue.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Pyrimidine Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features	Reference
5-Methyl-4-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine	- Position 4: 4-(5-methylpyrimidin-2-yl)piperazine - Position 2: Methylsulfanyl - Position 5: Methyl	~335*	High lipophilicity due to methylsulfanyl; potential kinase inhibition
5-(4-Methylpiperazin-1-yl)pyrimidin-2-amine	- Position 5: 4-methylpiperazine - Position 2: Amine	194	Simpler structure; enhanced solubility from amine group
2-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-5-(4-ethylbenzenesulfonyl)pyrimidin-4-amine	- Position 2: Sulfonyl - Position 4: Chloroarylpiperazine	~480*	Bulky sulfonyl group; possible CNS receptor interaction
5-[4-(4-Methoxyphenyl)piperazin-1-yl]sulfonyl-1,3-dimethylpyrimidine-2,4-dione	- Position 5: Sulfonyl-piperazine - Dione structure	394.4	High molecular weight; moderate solubility (17.9 µg/mL at pH 7.4)

*Calculated based on molecular formula.

Key Observations :

• Solubility : Amine-substituted analogs (e.g., ) exhibit higher aqueous solubility, whereas sulfonyl groups (e.g., ) reduce solubility despite increasing molecular weight.
• Bioactivity : Piperazine-linked pyrimidines are frequently explored as kinase inhibitors or receptor antagonists. The target compound’s methylpyrimidinyl-piperazine moiety may optimize binding to ATP pockets in kinases .

Key Observations :

• The target compound’s synthesis likely mirrors methods in , utilizing Pd catalysts for piperazine introduction.
• Lower yields in highlight challenges in coupling bulky piperazine derivatives.